1-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)propan-2-amine

• Molecular Formula: C6H12N2S2
• Molecular Weight: 176.3 g/mol
• SMILES: CC(CSC1=NCCS1)N
• InChI: InChI=1S/C6H12N2S2/c1-5(7)4-10-6-8-2-3-9-6/h5H,2-4,7H2,1H3
• InChIKey: NJFGRCITXZMEAD-UHFFFAOYSA-N

1-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)propan-2-amine: Structural Identity and Compound Class

1-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)propan-2-amine (CAS 1706462-10-3) is a bifunctional heterocyclic building block characterized by a 4,5-dihydrothiazoline ring linked via a sulfanyl (–S–) bridge to a branched propan-2-amine side chain, bearing a chiral center at the carbon adjacent to the primary amine . With the molecular formula C6H12N2S2 and a molecular weight of 176.30 g/mol, this compound belongs to the thiazoline-thioether-amine chemical class that has garnered attention as a versatile intermediate for asymmetric ligand synthesis [1], metal-coordination chemistry [2], and as a scaffold for medicinal chemistry derivatization exemplified by the antitumor agent RETRA which shares the identical 4,5-dihydrothiazol-2-ylsulfanyl pharmacophoric core .

Chiral Amine Handle Stereochemical-control context for asymmetric ligand synthesis

N,S,N-Tridentate Potential Supports metal-coordination geometry studies beyond bidentate analogs

Thiazoline-Sulfanyl Core Pharmacophoric scaffold for medicinal chemistry derivatization campaigns

• [1] Abrunhosa-Thomas I, Betz A, Denance M, et al. Synthesis of chiral thiazoline ligands tethered to a sulfur function and first immobilization of a thiazoline-ligand. Heteroatom Chemistry. 2012;23(4):383-394. doi:10.1002/hc.21028. View Source
• [2] Gaber M, El-Wakiel N, El-Ghamry H, Fathalla SK. Preparation and Thermogravimetric and Antimicrobial Investigation of Cd(II) and Sn(II) Adducts of Mercaptopyridine, Amino Triazole Derivatives, and Mercaptothiazoline Organic Ligand Moieties. Bioinorg Chem Appl. 2021;2021:6638229. doi:10.1155/2021/6638229. View Source

Why Thiazoline Analogs Cannot Substitute 1-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)propan-2-amine

Within the C6H12N2S2 isomeric family, regioisomeric positioning of the primary amine creates functionally non-interchangeable molecules: 1-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)propan-2-amine bears the amine on the internal (branched) C2 position, generating a chiral center and a sterically encumbered amine environment, whereas its closest structural isomer 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)propan-1-amine (CAS 1513741-66-6) places the amine at the terminal C1 position, yielding an achiral, sterically unhindered primary amine . These architectural differences directly govern coordination geometry in metal complexes, stereochemical outcome in asymmetric catalysis, and metabolic stability profiles of derived bioactive molecules [1]. Furthermore, the sulfanyl linker distinguishes this compound from simpler 2-aminothiazolines used as octopaminergic agonists [2], while the free primary amine differentiates it from elaborated analogs such as the antitumor agent RETRA (IC50 = 4 μM), which possesses a ketone-substituted aromatic side chain on the thioether bridge . Selection of a generic thiazoline derivative without confirming the exact regioisomeric and functional-group configuration therefore risks loss of chirality, altered donor-atom geometry, and unpredictable biological readout.

Regioisomeric Amine Shift C2 chiral amine vs. C1 achiral isomer may alter coordination geometry and stereochemical readout

Sulfanyl Linker Substitution Replacing with 2-aminothiazolines may redirect biological context to octopaminergic pathways, diverging from thiazoline-sulfanyl pharmacophore space

Amine Protection or Salt Form HCl salt or amide-capped analogs eliminate free amine nucleophilicity, limiting sequential derivatization

• [1] Jain R, Sharma K, Kumar D. Recent advances in the synthesis and utility of thiazoline and its derivatives. RSC Advances. 2024;14(2):902-923. doi:10.1039/D3RA06964A. View Source
• [2] Hirashima A, Shinkai K, Pan C, Kuwano E, Taniguchi E, Eto M. Synthesis and Biological Activity of 2-Aminothiazolines and 2-Mercaptothiazolines as Octopaminergic Agonists. Biosci Biotechnol Biochem. 1991;55(10):2531-2537. View Source

Comparative Evidence: 1-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)propan-2-amine vs. Analogs

Regioisomeric Amine Position and Physicochemical Divergence

The regioisomeric shift of the primary amine from the terminal C1 (linear) to the internal C2 (branched) position produces measurable differences in predicted physicochemical properties, which are consequential for purification, formulation, and chromatographic method development. The target compound (CAS 1706462-10-3) exhibits a predicted boiling point of 290.8 ± 23.0 °C, density of 1.4 ± 0.1 g/cm³, and refractive index of 1.661, while its closest isomer 2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)propan-1-amine (CAS 1513741-66-6) displays a predicted boiling point of 290.4 ± 23.0 °C, a lower predicted density of 1.35 ± 0.1 g/cm³, and a predicted pKa of 8.57 ± 0.10 . The density differential of approximately 0.05 g/cm³, though modest, is sufficient to permit discrimination via reversed-phase HPLC retention time shifts, given the altered hydrogen-bonding capacity of the branched vs. linear amine .

Physicochemical Divergence

Data to verify

Δ Density +0.05 g/cm³; Δ Boiling Pt. +0.4 °C (predicted)

Supports HPLC retention-time discrimination of regioisomers

Predicted values; experimental verification not available

Evidence Dimension	Predicted physicochemical parameters: boiling point, density, refractive index, and pKa
Target Compound Data	Boiling Point: 290.8 ± 23.0 °C (Predicted); Density: 1.4 ± 0.1 g/cm³ (Predicted); Refractive Index: 1.661 (Predicted); Flash Point: 129.7 ± 22.6 °C (Predicted)
Comparator Or Baseline	Comparator: 2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)propan-1-amine (CAS 1513741-66-6). Boiling Point: 290.4 ± 23.0 °C (Predicted); Density: 1.35 ± 0.1 g/cm³ (Predicted); pKa: 8.57 ± 0.10 (Predicted)
Quantified Difference	Δ Boiling Point: +0.4 °C (target vs. isomer); Δ Density: +0.05 g/cm³ (~3.7% higher for target)
Conditions	Predicted values (ACD/Labs or equivalent in silico estimation); experimental verification not reported in available literature as of May 2026

Why This Matters

These predicted property differences provide a practical basis for analytical method development and quality control release testing, enabling laboratories to confirm identity and distinguish the target regioisomer from its C1-amine isomer by HPLC retention time or refractive index measurement.

Chiral Amine Center Enables Asymmetric Synthesis

The branching of the propan-2-amine chain at the carbon bearing the primary amine (SMILES: CC(N)CSC1=NCCS1) generates a stereogenic center that is structurally absent in the linear propan-1-amine regioisomer CAS 1513741-66-6 . This inherent chirality positions the target compound within the class of thiazoline ligands containing chiral centers that have been explicitly validated in asymmetric catalysis: Abrunhosa-Thomas et al. demonstrated that sulfanyl-tethered thiazoline ligands with stereogenic centers effect asymmetric induction in Pd-catalyzed allylic substitution reactions, and noted that both the chirality on the thiazoline ring and the side chain contribute to enantioselectivity [1]. While the racemic mixture of 1-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)propan-2-amine is commercially supplied (purity ≥95%; achiral specification), the presence of the prochiral amine center enables subsequent resolution into individual enantiomers or diastereomeric derivatization—a capability that the linear C1-amine isomer structurally cannot offer .

Chiral Amine Center

Class-level inference

Stereogenic C2 carbon present in target; achiral C1 in regioisomer

Stereochemical-control context for asymmetric ligand studies

Racemic mixture supplied; no direct catalytic data for this compound

Evidence Dimension	Presence of a stereogenic center in the amine-bearing side chain
Target Compound Data	One chiral center at the C2 carbon of the propan-2-amine chain; racemic mixture commercially available; SMILES: CC(N)CSC1=NCCS1
Comparator Or Baseline	Comparator: 2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)propan-1-amine (CAS 1513741-66-6). No chiral center in the side chain; amine is on achiral terminal C1 carbon
Quantified Difference	Qualitative: stereogenic center present vs. absent; class-level literature precedent for sulfanyl-thiazoline chiral ligands supporting Pd-catalyzed asymmetric allylic substitution [1]. Quantitative enantioselectivity data for the specific compound are not available in open literature as of May 2026.
Conditions	Structural inference based on SMILES notation and established literature precedent for the sulfanyl-thiazoline chiral ligand class [1]; no direct catalytic data exist for this exact compound.

Why This Matters

For procurement decisions in asymmetric synthesis or chiral ligand development programs, the presence of a chiral center is a binary structural gate: the target compound enables enantioselective applications that its achiral regioisomer cannot address.

• [1] Abrunhosa-Thomas I, Betz A, Denance M, et al. Synthesis of chiral thiazoline ligands tethered to a sulfur function and first immobilization of a thiazoline-ligand. Heteroatom Chemistry. 2012;23(4):383-394. doi:10.1002/hc.21028. View Source

Tridentate N,S,N Donor Set for Metal Coordination

The target compound presents three electronically distinct potential donor sites—the endocyclic nitrogen of the 4,5-dihydrothiazoline ring, the bridging thioether sulfur, and the terminal primary amine nitrogen—creating a potential N,S,N-tridentate chelating motif. This contrasts with the parent scaffold 2-mercaptothiazoline (CAS 96-53-7), which offers only an endocyclic N and exocyclic thiolate S (two donor atoms) . Gaber et al. (2021) demonstrated that Cd(II) and Sn(II) complexes of 2-mercaptothiazoline and related N,S-heterocyclic ligands exhibit quantifiable antimicrobial activity: 14 of 16 metal adducts screened displayed antimicrobial effects against bacterial and fungal strains [1]. Furthermore, thiazoline-2-thiol organotin(IV) complexes showed strong antibacterial and antifungal activity with satisfactory biofilm inhibition [2]. The additional primary amine donor in the target compound is expected to increase coordination denticity compared to 2-mercaptothiazoline, expanding the accessible metal complex geometries [3].

Donor Set Denticity

Class-level inference

Target: potential N,S,N tridentate vs. 2-Mercaptothiazoline: bidentate N,S

May expand accessible metal complex geometries

Direct log K values not reported; class-level antimicrobial precedent

Evidence Dimension	Number of potential donor atoms for metal coordination
Target Compound Data	Three potential donor atoms: N (thiazoline ring), S (thioether bridge), N (primary amine); potential N,S,N-tridentate coordination
Comparator Or Baseline	Comparator: 2-Mercaptothiazoline (CAS 96-53-7). Two donor atoms: N (thiazoline ring) + S (exocyclic thiolate); melting point 101-106 °C; LD50 300 mg/kg oral rat . Class-level evidence: 14/16 Cd(II)/Sn(II) adducts of mercaptothiazoline-class ligands showed antimicrobial activity [1].
Quantified Difference	Qualitative: tridentate (N,S,N) vs. bidentate (N,S) donor set. No direct metal-binding affinity constants (log K) for the target compound exist in open literature as of May 2026.
Conditions	Structural inference; experimental metal complexation studies for the specific compound not reported. Gadolinium, cadmium, tin, chromium, cobalt, nickel, and gold complexes of related mercaptothiazoline and thiazoline-2-thiol ligands are documented [1][2].

Why This Matters

For users procuring building blocks for metal-organic frameworks, coordination polymers, or metallodrug discovery, the tridentate donor potential of this compound offers coordination versatility that simpler bidentate analogs cannot provide.

• [1] Gaber M, El-Wakiel N, El-Ghamry H, Fathalla SK. Preparation and Thermogravimetric and Antimicrobial Investigation of Cd(II) and Sn(II) Adducts of Mercaptopyridine, Amino Triazole Derivatives, and Mercaptothiazoline Organic Ligand Moieties. Bioinorg Chem Appl. 2021;2021:6638229. doi:10.1155/2021/6638229. View Source
• [2] Iqbal M, Ali S, Shahzadi S. Synthesis, Characterization and Biological Activities of Organotin(IV) Complexes with 2-thioazoline-2-thiol. Journal of the Chemical Society of Pakistan. 2018;40(1):167-175. View Source
• [3] Souza RA, da Silva GA, Pereira RM, et al. Synthesis, characterization and antimicrobial activity of Cr(III), Co(II) and Ni(II) complexes with 2-thiazoline-2-tiol derivative ligands against bacteria and yeasts of clinical importance. Química Nova. 2020;43(5):579-585. doi:10.21577/0100-4042.20170527. View Source

Scaffold Identity with RETRA Antitumor Pharmacophore

The 4,5-dihydrothiazol-2-ylsulfanyl core of the target compound is structurally identical to the pharmacophoric scaffold of the small-molecule antitumor agent RETRA (CAS 1036069-26-7), which inhibits tumor cell growth in a mutant p53- and p73-dependent manner with an IC50 of 4 μM in vitro and in vivo . RETRA (2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone hydrochloride) differs from the target compound only in the nature of the group attached to the thioether sulfur: a substituted ethanonearyl moiety (MW 269.34; LogP 2.354) vs. a simple propan-2-amine chain (MW 176.30) . While no direct cytotoxicity data exist for the target compound itself, the scaffold-level identity with RETRA establishes that the 4,5-dihydrothiazol-2-ylsulfanyl motif is compatible with cellular target engagement and antitumor pharmacology. By contrast, 2-aminothiazolines lacking the sulfanyl linker exhibit a distinct pharmacology as octopaminergic agonists in insect systems (adenylate cyclase activation of 10-87% relative to octopamine at 300 ppm) [1], underscoring that the sulfanyl bridge is a critical structural determinant separating anticancer-relevant chemical space from insecticide-relevant chemical space.

RETRA Pharmacophore

Class-level inference

RETRA IC50 4 μM (tumor cells); target compound has identical core scaffold

Supports thiazoline-sulfanyl core for p53 pathway research

No direct cytotoxicity data for target compound itself

Evidence Dimension	Antitumor activity of compounds sharing the 4,5-dihydrothiazol-2-ylsulfanyl scaffold core
Target Compound Data	No direct cytotoxicity data available for 1-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)propan-2-amine as of May 2026. The scaffold core is identical to that of RETRA.
Comparator Or Baseline	Comparator: RETRA (CAS 1036069-26-7). IC50 = 4 μM against tumor cells (mutant p53/p73-dependent mechanism) . Scaffold-distant comparator: 2-aminothiazolines (no sulfanyl bridge). Adenylate cyclase activation: 10-87% relative to octopamine; acaricidal activity at 300 ppm [1].
Quantified Difference	RETRA IC50 = 4 μM (antitumor, scaffold-matched). 2-Aminothiazoline class: 10-87% adenylate cyclase activation (insect octopaminergic; scaffold-divergent). The target compound's biological activity has not been experimentally determined.
Conditions	RETRA data: in vitro and in vivo tumor cell growth inhibition, mutant p53/p73-dependent . 2-Aminothiazoline data: cockroach ventral nerve cord homogenate adenylate cyclase assay [1].

Why This Matters

Procurement of this compound as a medicinal chemistry starting material is supported by scaffold-level precedent in a validated antitumor chemical series (RETRA), providing a rational basis for its use in the design of novel thiazoline-sulfanyl-based bioactive molecules.

• [1] Hirashima A, Shinkai K, Pan C, Kuwano E, Taniguchi E, Eto M. Synthesis and Biological Activity of 2-Aminothiazolines and 2-Mercaptothiazolines as Octopaminergic Agonists. Biosci Biotechnol Biochem. 1991;55(10):2531-2537. Adenylate cyclase activation: 10-87% relative to octopamine; acaricidal activity at 300 ppm. View Source

Bifunctional Orthogonal Reactivity: Amine and Thiazoline Handles

The free-base form of 1-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)propan-2-amine (CAS 1706462-10-3, purity ≥95%) offers two chemically orthogonal reactive handles: (i) a nucleophilic primary amine suitable for amide coupling, reductive amination, or sulfonamide formation, and (ii) a 4,5-dihydrothiazoline ring capable of undergoing ring-opening, oxidation at sulfur, or metal coordination . This contrasts with its hydrochloride salt analog (CAS not independently assigned; reported as 1-((4,5-dihydrothiazol-2-yl)thio)propan-2-amine hydrochloride), which requires a deprotonation step prior to amine-directed reactions, and further differs from N-substituted analogs such as WAY-113178 (2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-(4-methylphenyl)propanamide), where the amine is already consumed in an amide bond, precluding further amine-directed chemistry . The free amine form thus maximizes synthetic versatility for users requiring sequential, chemoselective functionalization of both the amine and the thiazoline ring.

Reactive Handles

Data to verify

Target: free amine + thiazoline ring (2 handles) vs. HCl salt/amide-capped (1 or 0 handles)

Maximizes sequential chemoselective derivatization potential

No comparative yield data across analogs

Evidence Dimension	Number of freely available orthogonal reactive functional groups
Target Compound Data	Two orthogonal reactive groups: free primary amine (nucleophilic) + 4,5-dihydrothiazoline ring (metal-coordinating, oxidizable at sulfur); purity ≥95% (free base)
Comparator Or Baseline	Comparator 1: Hydrochloride salt form—amine is protonated, requires deprotonation . Comparator 2: WAY-113178 (2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)-N-(4-methylphenyl)propanamide)—amine consumed in amide bond, MW 294.4 Da . Comparator 3: RETRA—amine absent; ketone-substituted aryl side chain instead .
Quantified Difference	Qualitative: free amine (target) vs. protonated amine (HCl salt) vs. amide-capped amine (WAY-113178) vs. no amine (RETRA). Reactive handle count: 2 (target) vs. 1 (HCl salt, after deprotection) vs. 0 amine handle (WAY-113178, RETRA).
Conditions	Based on structural analysis and commercially available product specifications. No comparative reaction yield data across these specific analogs are available in open literature as of May 2026.

Why This Matters

For procurement of versatile synthetic intermediates, the free-base form with two orthogonal handles maximizes downstream derivatization options and reduces the number of synthetic steps compared to protected or pre-functionalized analogs.

Applications of 1-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)propan-2-amine

Asymmetric Synthesis and Chiral Ligand Development

The intrinsic chirality of 1-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)propan-2-amine—stemming from the branched propan-2-amine side chain—positions it as a candidate scaffold for enantioselective ligand design, supported by the demonstrated utility of sulfanyl-tethered thiazoline ligands in Pd-catalyzed asymmetric allylic substitution reactions . Research groups developing chiral N,S-ligands for transition-metal catalysis may procure the racemate for resolution into single enantiomers, exploiting the chiral center that is structurally absent in the linear propan-1-amine regioisomer CAS 1513741-66-6. The free amine handle additionally permits diastereomeric salt resolution or covalent attachment of chiral auxiliaries .

Transition Metal Complexation and Metallodrug Discovery

With three potential donor atoms (endocyclic N-thiazoline, bridging S-thioether, and terminal N-amine), this compound is suited for the synthesis of N,S,N-tridentate metal complexes. The established antimicrobial activity of Cd(II), Sn(II), Cr(III), Co(II), Ni(II), and organotin(IV) complexes of 2-mercaptothiazoline and 2-thiazoline-2-thiol derivatives provides class-level precedent for bioactivity in metal-coordinated forms . In comparative terms, the target compound's additional amine donor expands the coordination possibilities beyond the bidentate (N,S) binding mode of 2-mercaptothiazoline (CAS 96-53-7), potentially enabling octahedral or square-planar geometries inaccessible to the parent scaffold .

p53-Targeted Antitumor Agent Design

The structural identity between the 4,5-dihydrothiazol-2-ylsulfanyl core of this compound and the pharmacophoric scaffold of the clinically relevant antitumor agent RETRA (IC50 = 4 μM; p53/p73-dependent mechanism) supports its use as a modular starting point for medicinal chemistry optimization . Unlike RETRA (MW 269.34, LogP 2.354), the lower molecular weight (176.30) and free amine of the target compound provide a more tractable lead-like starting point for fragment-based drug discovery or scaffold-hopping campaigns aimed at improving solubility and reducing lipophilicity while retaining the biologically validated thiazoline-sulfanyl core .

Bifunctional Linker for Chemical Biology Probes and Bioconjugates

The orthogonal reactivity of the free primary amine and the 4,5-dihydrothiazoline ring enables sequential, chemoselective derivatization strategies for constructing heterobifunctional probes. The amine can be selectively acylated or alkylated, while the thiazoline sulfur can undergo oxidation to sulfoxide/sulfone or coordinate to metal centers, providing a modular assembly route for PROTAC-like degraders, fluorescent probes, or affinity labels . This stands in contrast to pre-functionalized analogs such as WAY-113178, where the amine is already consumed in an amide bond and cannot participate in further conjugation chemistry .

Application

Selection Property

Validation Focus

Chiral ligand synthesis studies

Chiral amine handle; sulfanyl-thiazoline ligand class

Enantiomeric resolution and catalytic asymmetric induction review

Metal-organic coordination research

N,S,N-tridentate donor potential

Metal complex geometry; antimicrobial activity context (class-level)

p53 pathway modulator research

Thiazoline-sulfanyl pharmacophore scaffold identity

Scaffold-hopping and target engagement validation; no direct cytotoxicity data

Heterobifunctional probe construction

Orthogonal amine and thiazoline reactivity

Sequential chemoselective conjugation; PROTAC-like assembly feasibility